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Compound of Interest

Compound Name: Sucrose, 6'-laurate

Cat. No.: B12644094 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential safety and logistical information for the proper disposal of

Sucrose 6'-Laurate, ensuring compliance and minimizing risk.

Sucrose 6'-Laurate is not classified as a hazardous substance; however, adherence to proper

disposal protocols is necessary to maintain a safe laboratory environment.[1] The following

procedures are based on standard safety data sheets and best practices for chemical waste

management.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Sucrose 6'-Laurate is provided in the

table below for easy reference. This data is essential for understanding the substance's

behavior and potential interactions.
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Property Value Source

Molecular Formula C₂₄H₄₄O₁₂ [2]

Molecular Weight 524.6 g/mol [2]

IUPAC Name

[(2R,3S,4S,5R,6R)-6-

[(2S,3S,4S,5R)-3,4-dihydroxy-

2,5-bis(hydroxymethyl)oxolan-

2-yl]oxy-3,4,5-trihydroxyoxan-

2-yl]methyl dodecanoate

[2]

Stability
Stable under normal ambient

conditions
[1]

Personal Protective Equipment (PPE)
Before handling Sucrose 6'-Laurate for disposal, ensure that the appropriate personal

protective equipment is worn. This includes:

Gloves: Handle with gloves that have been inspected prior to use.[3]

Eye Protection: Use safety glasses or goggles.[4]

Respiratory Protection: If dust is generated, respiratory protection is required.[1]

Lab Coat: A standard lab coat should be worn to protect clothing.

Disposal Protocol
The primary method for the disposal of Sucrose 6'-Laurate is to follow national and local

regulations for non-hazardous waste.[1] Do not mix with other waste materials.[1]

Step-by-Step Disposal Procedure:

Container Management: Ensure the Sucrose 6'-Laurate waste is stored in its original or a

compatible, tightly closed container.[1][3] Label the container clearly.

Waste Segregation: Do not mix Sucrose 6'-Laurate with other chemical waste.[1]
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Consult Local Regulations: Before disposal, consult your institution's environmental health

and safety (EHS) office or local waste disposal regulations to confirm the appropriate

disposal pathway for non-hazardous chemical waste.

Arrange for Pickup/Disposal: Follow your institution's established procedures for chemical

waste pickup.

Accidental Spill Cleanup
In the event of a spill, follow these procedures:

Personal Precautions: Avoid dust formation and inhalation.[3][5]

Containment: Collect, bind, and pump off spills.[1] For dry spills, sweep or shovel the

material into a suitable, closed container for disposal.[3]

Cleaning: Clean the affected area thoroughly.[1]

Disposal of Cleanup Materials: Dispose of contaminated materials (e.g., paper towels,

absorbent pads) in the same manner as the Sucrose 6'-Laurate waste.

Disposal Workflow
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of Sucrose 6'-Laurate.
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Sucrose 6'-Laurate Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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